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Introduction
Erasin, also known as UBX Domain Containing 2 (UBXD2) or UBXN4, is an integral membrane

protein of the endoplasmic reticulum (ER) and nuclear envelope.[1][2] It functions as a critical

adaptor protein in the ER-associated degradation (ERAD) pathway, a quality control

mechanism that removes misfolded or unassembled proteins from the ER.[1][3] Erasin

facilitates this process by linking polyubiquitinated substrates to the AAA ATPase p97/VCP,

which in turn powers their dislocation from the ER membrane for subsequent degradation by

the proteasome.[1][2][3]

Studies have demonstrated that modulating the expression level of erasin has a direct impact

on the efficiency of the ERAD pathway. Overexpression of erasin enhances the degradation of

classical ERAD substrates, while its reduction inhibits this process.[1][2][4] Furthermore, erasin

expression is upregulated in response to ER stress and has been observed to accumulate in

neurons affected by Alzheimer's disease, suggesting its involvement in cellular stress

responses and neurodegenerative pathologies.[1][2]

These application notes provide a comprehensive overview of the tools and protocols for

studying erasin (UBXD2) function through overexpression, catering to researchers in cell

biology, protein quality control, and neurodegenerative disease.
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Molecular Characteristics
Property Description Reference

Gene Name UBXN4 (formerly UBXD2) [3]

Protein Name Erasin [1]

Size 508 amino acids (human) [1]

Molecular Weight ~64 kDa [1]

Key Domains

Coiled-coil domain, UBX

domain, Hydrophobic domain

(ER targeting)

[1]

Subcellular Localization
Endoplasmic Reticulum (ER),

Nuclear Envelope
[1][2]

Primary Function
p97/VCP adaptor protein in the

ERAD pathway
[3][5][6]

Erasin (UBXD2) Signaling and Functional Pathway
Erasin is a key component of the ERAD machinery. The following diagram illustrates its central

role in linking misfolded substrate recognition to proteasomal degradation.
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Obtain Human
cDNA Library

PCR Amplification
of UBXD2 ORF

Restriction Enzyme
Digest of PCR

Product and Vector

Select Mammalian
Expression Vector
(e.g., pcDNA3.1)

Ligation of UBXD2
into Vector

Transformation into
E. coli and Selection

Plasmid Purification
and Sequence

Verification

Verified Erasin
Overexpression

Vector

 

Co-transfect cells with
ERAD substrate (e.g., HA-CD3δ)

and Erasin or empty vector

Incubate for 24h to
allow protein expression

Add Cycloheximide (CHX)
to inhibit new protein synthesis

Collect cell lysates at
different time points

(e.g., 0, 2, 4, 6 hours)

Analyze substrate levels
by Immunoblotting

Densitometric analysis to
determine protein half-life

Compare degradation rates
between conditions
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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